(2-cyclobutylethyl)(methyl)amine hydrochloride
Overview
Description
2-Cyclobutylethyl)(methyl)amine hydrochloride (2-CBH) is an organic compound with the chemical formula C8H18N·HCl. It is a colorless, crystalline solid that is soluble in water and other polar solvents. 2-CBH is a derivative of the drug phenethylamine, and it has been studied for its potential use in treating various medical conditions.
Mechanism of Action
The exact mechanism of action of (2-cyclobutylethyl)(methyl)amine hydrochloride is not fully understood. However, it is believed to act on a variety of neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It is also believed to act on the endocannabinoid system, which is involved in regulating a variety of physiological processes, including pain, inflammation, and mood.
Biochemical and Physiological Effects
(2-cyclobutylethyl)(methyl)amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to reduce anxiety and depression. It has also been found to reduce the craving for drugs of abuse in animal studies. Additionally, it has been found to have anti-oxidant and anti-apoptotic effects, suggesting it may have potential in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2-cyclobutylethyl)(methyl)amine hydrochloride in lab experiments is that it is relatively easy to synthesize. Additionally, it has a wide range of effects on different physiological systems, making it a useful tool for studying the mechanisms of action of various drugs. However, there are some limitations to using (2-cyclobutylethyl)(methyl)amine hydrochloride in lab experiments. For example, it has a relatively short half-life, making it difficult to study the long-term effects of the compound. Additionally, there is limited information available on the potential toxicity of (2-cyclobutylethyl)(methyl)amine hydrochloride, making it difficult to assess the safety of using it in lab experiments.
Future Directions
There are a variety of potential future directions for research on (2-cyclobutylethyl)(methyl)amine hydrochloride. These include further investigation into its mechanism of action, as well as research into its potential therapeutic uses. Additionally, further research is needed to assess the safety and toxicity of (2-cyclobutylethyl)(methyl)amine hydrochloride, as well as to identify the optimal dosage and route of administration. Additionally, further research is needed to investigate the potential interactions between (2-cyclobutylethyl)(methyl)amine hydrochloride and other drugs, as well as to investigate the potential long-term effects of the compound. Finally, further research is needed to investigate the potential use of (2-cyclobutylethyl)(methyl)amine hydrochloride in combination with other drugs or therapies to maximize its therapeutic effects.
Synthesis Methods
(2-cyclobutylethyl)(methyl)amine hydrochloride can be synthesized through a variety of methods, including a reaction of 4-chlorobenzyl chloride with 2-aminoethanol in the presence of a base. This reaction yields (2-cyclobutylethyl)(methyl)amine hydrochloride hydrochloride as the main product. Other methods of synthesis include the reaction of 2-aminobutane with ethyl chloroformate, and the reaction of 2-aminobutane with ethyl bromoformate.
Scientific Research Applications
(2-cyclobutylethyl)(methyl)amine hydrochloride has been studied for its potential use in treating various medical conditions. It has been found to have anti-inflammatory and anti-nociceptive effects, suggesting it may be useful in the treatment of pain and inflammation. It has also been studied for its potential to reduce the symptoms of anxiety and depression. Additionally, (2-cyclobutylethyl)(methyl)amine hydrochloride has been studied for its potential to treat drug addiction, and it has been found to reduce the craving for drugs of abuse in animal studies.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2-cyclobutylethyl)(methyl)amine hydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclobutane", "Methylamine", "2-Bromobutane", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutane is reacted with 2-bromobutane in the presence of sodium hydroxide to form 2-cyclobutylethylbromide.", "Step 2: 2-cyclobutylethylbromide is then reacted with excess methylamine in diethyl ether to form (2-cyclobutylethyl)(methyl)amine.", "Step 3: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of (2-cyclobutylethyl)(methyl)amine." ] } | |
CAS RN |
2757730-58-6 |
Product Name |
(2-cyclobutylethyl)(methyl)amine hydrochloride |
Molecular Formula |
C7H16ClN |
Molecular Weight |
149.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
